Cas no 2866307-86-8 (1,4-Piperidinedicarboxylic acid, 2-ethyl-, 1-(9H-fluoren-9-ylmethyl) ester, (2R,4R)-rel- )

• Product Name: 1,4-Piperidinedicarboxylic acid, 2-ethyl-, 1-(9H-fluoren-9-ylmethyl) ester, (2R,4R)-rel-
• CAS No: 2866307-86-8
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 5562476
• Update Time: 2025-07-23

1,4-Piperidinedicarboxylic acid, 2-ethyl-, 1-(9H-fluoren-9-ylmethyl) ester, (2R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• rel-1-(9H-Fluoren-9-ylmethyl) (2R,4R)-2-ethyl-1,4-piperidinedicarboxylate (ACI)
• 1,4-Piperidinedicarboxylic acid, 2-ethyl-, 1-(9H-fluoren-9-ylmethyl) ester, (2R,4R)-rel-

• Inchi： 1S/C23H25NO4/c1-2-16-13-15(22(25)26)11-12-24(16)23(27)28-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21H,2,11-14H2,1H3,(H,25,26)/t15-,16-/m1/s1
• InChI Key： PESLNHWSFLAUGY-HZPDHXFCSA-N
• SMILES： C(C1C2=CC=CC=C2C2C=CC=CC1=2)OC(N1CC[C@@H](C(=O)O)C[C@H]1CC)=O

Additional information on 1,4-Piperidinedicarboxylic acid, 2-ethyl-, 1-(9H-fluoren-9-ylmethyl) ester, (2R,4R)-rel-

Research Brief on 1,4-Piperidinedicarboxylic acid, 2-ethyl-, 1-(9H-fluoren-9-ylmethyl) ester, (2R,4R)-rel- (CAS: 2866307-86-8)

The compound 1,4-Piperidinedicarboxylic acid, 2-ethyl-, 1-(9H-fluoren-9-ylmethyl) ester, (2R,4R)-rel- (CAS: 2866307-86-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel peptide-based therapeutics. Its unique structural features, including the 2-ethyl substitution and the (2R,4R)-rel- configuration, contribute to its ability to modulate peptide conformation and enhance binding affinity to target proteins. Researchers have successfully utilized this compound in the development of protease inhibitors, which show promise in treating diseases such as cancer and viral infections.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a building block for the synthesis of selective kinase inhibitors. The study demonstrated that derivatives of 1,4-Piperidinedicarboxylic acid, 2-ethyl-, 1-(9H-fluoren-9-ylmethyl) ester, (2R,4R)-rel- exhibited potent inhibitory activity against specific kinase targets involved in tumor progression. The researchers attributed this activity to the compound's ability to stabilize the inactive conformation of the kinase domain, thereby preventing phosphorylation of downstream substrates.

Another significant application of this compound lies in its use as a protecting group in solid-phase peptide synthesis (SPPS). The 9H-fluoren-9-ylmethyl (Fmoc) group provides excellent stability under basic conditions while allowing for facile deprotection under mild acidic conditions. This property has made the compound a valuable tool in the synthesis of complex peptides and peptidomimetics, particularly in the development of GPCR-targeted therapeutics.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have enabled more precise characterization of this compound and its derivatives. These techniques have revealed important insights into the compound's stereochemical purity and conformational flexibility, which are critical factors in its biological activity.

Looking ahead, researchers are exploring the potential of 1,4-Piperidinedicarboxylic acid, 2-ethyl-, 1-(9H-fluoren-9-ylmethyl) ester, (2R,4R)-rel- in the development of next-generation therapeutics. Ongoing studies are investigating its application in targeted drug delivery systems, where its structural features may enhance cellular uptake and tissue specificity. Additionally, computational modeling approaches are being employed to design novel derivatives with improved pharmacokinetic properties.

In conclusion, 1,4-Piperidinedicarboxylic acid, 2-ethyl-, 1-(9H-fluoren-9-ylmethyl) ester, (2R,4R)-rel- (CAS: 2866307-86-8) represents a versatile and valuable compound in medicinal chemistry research. Its unique structural characteristics and diverse applications in drug discovery make it a subject of ongoing investigation. Future research will likely focus on expanding its therapeutic applications and optimizing its synthetic accessibility for large-scale production.